Cas no 19316-88-2 (4(1H)-Pyrimidinone,2-amino-1-(2-deoxy-b-D-erythro-pentofuranosyl)-5-methyl-)

2-Amino-1-(2-deoxy-β-D-erythro-pentofuranosyl)-5-methyl-4(1H)-pyrimidinone is a modified nucleoside derivative with potential applications in nucleic acid research and therapeutic development. Its structure features a 5-methyl substitution on the pyrimidinone ring and a 2-amino group, enhancing its binding affinity and specificity in base-pairing interactions. The 2-deoxy-β-D-erythro-pentofuranosyl moiety confers stability against enzymatic degradation, making it suitable for oligonucleotide synthesis and antisense technologies. This compound is particularly valuable for studying DNA modifications, designing nucleoside analogs, and exploring antiviral or anticancer agents. Its well-defined chemical properties and compatibility with standard phosphoramidite chemistry facilitate its integration into synthetic nucleic acid frameworks.
4(1H)-Pyrimidinone,2-amino-1-(2-deoxy-b-D-erythro-pentofuranosyl)-5-methyl- structure
19316-88-2 structure
Product Name:4(1H)-Pyrimidinone,2-amino-1-(2-deoxy-b-D-erythro-pentofuranosyl)-5-methyl-
CAS No:19316-88-2
MF:C10H15N3O4
MW:241.243802309036
CID:139062
PubChem ID:11107495
Update Time:2025-06-09

4(1H)-Pyrimidinone,2-amino-1-(2-deoxy-b-D-erythro-pentofuranosyl)-5-methyl- Chemical and Physical Properties

Names and Identifiers

    • 4(1H)-Pyrimidinone,2-amino-1-(2-deoxy-b-D-erythro-pentofuranosyl)-5-methyl-
    • 2'-DEOXY-5-METHYLISOCYTIDINE
    • 5-METHYL-2’-DEOXYISOCYTIDINE
    • 2'-Decxy-5-methylisocytidine
    • 5-METHYL-2'-DEOXYISOCYTIDINE
    • 5-Methyl-2'-deoxyisouridine
    • 2-Amino-1-(2-deoxy-beta-D-erythro-pentofuranosyl)-5-methyl-4(1H)-pyrimidinone
    • 2-AMino-1-(2-deoxy-beta-D-ribofuranosyl)-5-Methyl-4(1H)-PyriMidinone
    • 2-amino-1-((2R,4S,5R)-4-hydroxy-5-(hydroxymethyl)tetrahydrofuran-2-yl)-5-methylpyrimidin-4(1H)-one
    • 2-amino-1-[(2R,4S,5R)-4-hydroxy-5-(hydroxymethyl)oxolan-2-yl]-5-methyl-1,4-dihydropyrimidin-4-one
    • F13427
    • 2-amino-1-(2-deoxy-beta-D-erythro-pentofuranosyl)-5-methylpyrimidin-4(1H)-one
    • 19316-88-2
    • 2-AMINO-1-[(2R,4S,5R)-4-HYDROXY-5-(HYDROXYMETHYL)OXOLAN-2-YL]-5-METHYLPYRIMIDIN-4-ONE
    • 2a?Deoxy-5-methylisocytidine
    • ND76392
    • DA-49328
    • Inchi： 1S/C10H15N3O4/c1-5-3-13(10(11)12-9(5)16)8-2-6(15)7(4-14)17-8/h3,6-8,14-15H,2,4H2,1H3,(H2,11,12,16)/t6-,7+,8+/m0/s1
    • InChI Key： ICLOFHWYJZIMIH-XLPZGREQSA-N
    • SMILES： O1[C@H](CO)[C@H](C[C@@H]1N1C(N)=NC(C(C)=C1)=O)O

Computed Properties

  • Exact Mass: 241.10600
  • Monoisotopic Mass: 241.10625597g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 2
  • Complexity: 393
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 3
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -1.4
  • Topological Polar Surface Area: 108Ų

Experimental Properties

  • Density: 1.64±0.1 g/cm3 (20 ºC 760 Torr),
  • Solubility: Slightly soluble (16 g/l) (25 º C),
  • PSA: 110.60000
  • LogP: -0.64420

4(1H)-Pyrimidinone,2-amino-1-(2-deoxy-b-D-erythro-pentofuranosyl)-5-methyl- Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Ambeed
A996859-1g
2-Amino-1-((2R,4S,5R)-4-hydroxy-5-(hydroxymethyl)tetrahydrofuran-2-yl)-5-methylpyrimidin-4(1H)-one
 19316-88-2 97%
1g
 $2574.0 2025-03-18

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(CAS:19316-88-2)4(1H)-Pyrimidinone,2-amino-1-(2-deoxy-b-D-erythro-pentofuranosyl)-5-methyl-
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Quantity:1g
Purity:99%
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(CAS:19316-88-2)2-Amino-1-(2-deoxy-beta-D-erythro-pentofuranosyl)-5-methyl-4(1H)-pyrimidinone
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Quantity:10g
Purity:97%
Pricing Information Last Updated:Friday, 18 July 2025 16:10
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Amadis Chemical Company Limited
(CAS:19316-88-2)4(1H)-Pyrimidinone,2-amino-1-(2-deoxy-b-D-erythro-pentofuranosyl)-5-methyl-
A855491
Purity:99%
Quantity:1g
Price ($):1069.0
Email
NewCan Biotech Limited
(CAS:19316-88-2)2-Amino-1-(2-deoxy-beta-D-erythro-pentofuranosyl)-5-methyl-4(1H)-pyrimidinone
NC10945
Purity:97%
Quantity:10g
Price ($):Inquiry
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